molecular formula C12H14N2 B569570 (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine CAS No. 116650-33-0

(R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine

Cat. No. B569570
CAS RN: 116650-33-0
M. Wt: 186.258
InChI Key: UFRCIKMHUAOIAT-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine (R-THCZ) is a novel synthetic compound with potential applications in a variety of scientific research fields. It is a structural isomer of the psychoactive component of cannabis, Δ9-tetrahydrocannabinol (THC). R-THCZ is a non-psychoactive compound and has been studied for its potential therapeutic effects in the treatment of pain, inflammation, and cancer.

Scientific Research Applications

  • Efficient Asymmetric Synthesis for HPV Treatment : Boggs et al. (2007) describe an efficient asymmetric synthesis of a compound related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine, potentially used for treating human papillomavirus (HPV) infections. The key step in the synthesis is an asymmetric reductive amination leading to high stereo selectivity (Boggs et al., 2007).

  • Chemoenzymatic Synthesis of Ramatroban : Busto et al. (2012) developed a chemoenzymatic asymmetric route for preparing enantiopure (R)-ramatroban using lipases and oxidoreductases as biocatalysts. This method is important for producing chiral intermediates under mild conditions (Busto et al., 2012).

  • Ir-Catalyzed Asymmetric Reductive Amination : Lyubimov et al. (2015) explored the use of mixtures of ligands in the Ir-catalyzed asymmetric reductive amination of 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This study highlights the positive effects of using a mixture of chiral and achiral ligands in the reaction (Lyubimov et al., 2015).

  • Diastereoselective Rearomative Etherifications/Aminations : Abualnaja et al. (2021) presented a rearomative diastereoselective etherification/amination reaction of 2,3,9,9a-tetrahydro-1H-carbazoles, valuable for the synthesis of 4-substituted-2,3,4,9-tetrahydro-1H-carbazoles (Abualnaja et al., 2021).

  • Inhibitors of Glial GABA Uptake : Falch et al. (1999) explored selective inhibitors of glial GABA uptake. This research involves the synthesis and stereochemistry of compounds related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine and their potential use in neuroscience (Falch et al., 1999).

  • Anticancer Activity of Synthesized Derivatives : Chaudhary & Chaudhary (2016) investigated the anticancer activity of newly synthesized 2,3,4,9-tetrahydro-1H-carbazole derivatives, revealing significant activity against certain cancer cell lines (M. Chaudhary & Praveen D Chaudhary, 2016).

  • Optical Characterization of Carbazole Schiff Bases : Çiçek et al. (2018) synthesized new carbazole derivatives and investigated their optical properties, with potential applications in organic light-emitting diodes (Çiçek et al., 2018).

  • Frovatriptan Salts of Aliphatic Carboxylic Acids : Ravikumar et al. (2013) studied the interaction of frovatriptan with acetic and succinic acids, forming salts related to (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine, contributing to the understanding of drug molecule adducts (Ravikumar et al., 2013).

  • Polyaniline Derivatives as Fluorescent Chemosensors : Qian et al. (2019) developed polyaniline derivatives of poly(9-methyl-9H-carbazol-3-amine) for fluorescence sensing in environmental and biosensing applications (Qian et al., 2019).

  • Synthesis of Pyrido and Pyrrolo Analogues : Dionne et al. (1986) synthesized N,N-dimethyl analogues of (R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine and evaluated their inotropic activity, contributing to pharmacological research (Dionne et al., 1986).

  • Anti-prion Activity of Derivatives : Kimura et al. (2011) evaluated the anti-prion activity of 2,3,4,9-tetrahydro-1H-carbazole derivatives in TSE-infected cells, important for neurodegenerative diseases research (Kimura et al., 2011).

  • Synthesis of (R)‐Frovatriptan : Busto et al. (2013) developed a chemoenzymatic asymmetric synthesis route for the antimigraine agent (R)-Frovatriptan, using (S)-3-Hydroxy-2,3,4,9-tetrahydro-1H-carbazole-6-carbonitrile as a key building block (Busto et al., 2013).

  • Antiviral Activity Against Human Papillomaviruses : Gudmundsson et al. (2009) synthesized substituted 1-aminotetrahydrocarbazoles with potent activity against human papillomaviruses, highlighting its potential in antiviral research (Gudmundsson et al., 2009).

  • Pyrido[2,3‐c]carbazole Derivatives Synthesis : Zhang et al. (2017) reported a one-pot synthesis of Pyrido[2,3‐c]carbazole derivatives under catalyst-free conditions, useful for organic chemistry research (Zhang et al., 2017).

  • Synthesis and Spectroscopic Study of Azocino[4,3-b]indole : Serdaroğlu & Uludağ (2021) proposed a synthetic route for pharmaceutical molecules including tetrahydrocarbazole derivatives, significant for the development of new drugs (Serdaroğlu & Uludağ, 2021).

  • Pd(II)-catalyzed C-H bond Amination : Jordan‐Hore et al. (2008) developed a Pd(II)-catalyzed C-H bond amination reaction to form carbazoles, crucial for natural product synthesis (Jordan‐Hore et al., 2008).

  • Bacterial Derivatization of Carbazoles : Waldau et al. (2009) investigated the bacterial biotransformation of 2,3,4,9-tetrahydro-1H-carbazole, important for understanding the metabolic pathways of these compounds (Waldau et al., 2009).

  • Antitumor Activity of Carbazole Derivatives : Murali et al. (2017) synthesized hetero annulated carbazole derivatives and evaluated their in vitro antitumor activity, contributing to cancer research (Murali et al., 2017).

  • Antimicrobial Activities of Carbazole Derivatives : Mayavel et al. (2014) synthesized and characterized a series of (E)-N-(substituted benzylidene)-9-ethyl-9H-carbazole-3-amines and evaluated their antimicrobial activities, useful in pharmaceutical research (Mayavel et al., 2014).

properties

IUPAC Name

(3R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-4,8,14H,5-7,13H2/t8-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFRCIKMHUAOIAT-MRVPVSSYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(CC1N)C3=CC=CC=C3N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CC2=C(C[C@@H]1N)C3=CC=CC=C3N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40670105
Record name (3R)-2,3,4,9-Tetrahydro-1H-carbazol-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40670105
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(R)-2,3,4,9-tetrahydro-1H-carbazol-3-amine

CAS RN

116650-33-0
Record name (3R)-2,3,4,9-Tetrahydro-1H-carbazol-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40670105
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (R)-2,3,4,9-Tetrahydro-1H-carbazol-3-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.